Cas no 1098432-95-1 (2-{8-Oxabicyclo[3.2.1]octan-3-yl}acetic acid)
![2-{8-Oxabicyclo[3.2.1]octan-3-yl}acetic acid structure](https://ossimg.kuujia.com/scimg/1098500/1098432-95-1x500.png)
1098432-95-1 structure
Product Name:2-{8-Oxabicyclo[3.2.1]octan-3-yl}acetic acid
CAS No:1098432-95-1
MF:C9H14O3
MW:170.205663204193
MDL:MFCD27988076
CID:3162593
PubChem ID:22965764
Update Time:2025-04-21
2-{8-Oxabicyclo[3.2.1]octan-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{8-Oxabicyclo[3.2.1]octan-3-yl}acetic acid
- 2-(8-oxabicyclo[3.2.1]octan-3-yl)acetic acid
- 1098432-95-1
- YTB43295
- AKOS025291285
- SB21834
- 8-OXABICYCLO[3.2.1]OCTAN-3-YLACETIC ACID
- AS-34863
- MFCD27988076
- exo-8-oxabicyclo[3.2.1]octane-3-acetic acid
- 218624-37-4
- CS-0052072
- exo-8-oxabicyclo[3.2.1]octane-3-aceticacid
- SY098448
- 8-Oxabicyclo[3.2.1]octane-3-acetic acid
-
- MDL： MFCD27988076
- Inchi： 1S/C9H14O3/c10-9(11)5-6-3-7-1-2-8(4-6)12-7/h6-8H,1-5H2,(H,10,11)
- InChI Key： RQDYJUMHTIAJPD-UHFFFAOYSA-N
- SMILES： O1C2CCC1CC(CC(=O)O)C2
Computed Properties
- Exact Mass: 170.094294304g/mol
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.2±0.0 g/cm3
- Boiling Point: 322.4±0.0 °C at 760 mmHg
- Flash Point: 131.5±0.0 °C
- Vapor Pressure: 0.0±0.0 mmHg at 25°C
2-{8-Oxabicyclo[3.2.1]octan-3-yl}acetic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-{8-Oxabicyclo[3.2.1]octan-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105702-100mg |
2-{8-oxabicyclo[3.2.1]octan-3-yl}acetic acid |
1098432-95-1 | 97% | 100mg |
$264 | 2021-08-06 | |
| Chemenu | CM105702-250mg |
2-{8-oxabicyclo[3.2.1]octan-3-yl}acetic acid |
1098432-95-1 | 97% | 250mg |
$440 | 2021-08-06 | |
| Chemenu | CM105702-1g |
2-{8-oxabicyclo[3.2.1]octan-3-yl}acetic acid |
1098432-95-1 | 97% | 1g |
$1320 | 2021-08-06 | |
| TRC | O990265-2.5mg |
2-(8-Oxabicyclo[3.2.1]octan-3-yl)acetic Acid |
1098432-95-1 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O990265-5mg |
2-(8-Oxabicyclo[3.2.1]octan-3-yl)acetic Acid |
1098432-95-1 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | O990265-25mg |
2-(8-Oxabicyclo[3.2.1]octan-3-yl)acetic Acid |
1098432-95-1 | 25mg |
$ 210.00 | 2022-06-03 | ||
| abcr | AB454582-100 mg |
2-(8-Oxabicyclo[3.2.1]octan-3-yl)acetic acid, 95%; . |
1098432-95-1 | 95% | 100mg |
€359.20 | 2023-04-22 | |
| abcr | AB454582-250 mg |
2-(8-Oxabicyclo[3.2.1]octan-3-yl)acetic acid, 95%; . |
1098432-95-1 | 95% | 250mg |
€570.00 | 2023-04-22 | |
| Chemenu | CM105702-1g |
2-{8-oxabicyclo[3.2.1]octan-3-yl}acetic acid |
1098432-95-1 | 97% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM105702-100mg |
2-{8-oxabicyclo[3.2.1]octan-3-yl}acetic acid |
1098432-95-1 | 97% | 100mg |
$383 | 2023-11-25 |
2-{8-Oxabicyclo[3.2.1]octan-3-yl}acetic acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
1098432-95-1 (2-{8-Oxabicyclo[3.2.1]octan-3-yl}acetic acid) Related Products
- 1436006-58-4(2-[endo-8-oxabicyclo[3.2.1]octan-3-yl]acetic acid)
- 1098432-96-2(2-(2,2,6,6-tetramethyltetrahydro-2H-pyran-4-yl)acetic acid)
- 856176-37-9(8-Oxabicyclo[3.2.1]octane-3-carboxylic acid)
- 14390-07-9(2-(2,2-Dimethyloxan-4-yl)acetic acid)
- 1215417-58-5((2,6-Dimethyltetrahydro-2H-pyran-4-yl)acetic acid)
- 93676-75-6(2(3H)-Furanone, dihydro-5-[(tetrahydro-2H-pyran-4-yl)methyl]-)
- 1343801-90-0(2-[2-(propan-2-yl)oxan-4-yl]acetic acid)
- 1341054-75-8(2-(2-Ethyloxan-4-yl)acetic acid)
- 404003-44-7(2-Furanpropanoic acid, tetrahydro-4,5-dimethyl-, (4R,5S)-rel-)
- 758676-39-0(2H-Pyran-4-propanoicacid, 2-ethyltetrahydro-2-methyl-)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
